![molecular formula C13H9F4N B1395939 3-Fluoro-N-(3,4,5-trifluorobenzyl)aniline CAS No. 637744-49-1](/img/structure/B1395939.png)
3-Fluoro-N-(3,4,5-trifluorobenzyl)aniline
Overview
Description
3-Fluoro-N-(3,4,5-trifluorobenzyl)aniline is a chemical compound with the molecular formula C13H9F4N and a molecular weight of 255.21 . It is used for research purposes .
Synthesis Analysis
The synthesis of this compound can be achieved from 3-Fluoroaniline and 3,4,5-Trifluorobenzyl bromide . The reaction conditions include heating at reflux for 5 hours and stirring at room temperature for an additional 16 hours .Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring attached to an amine group and a benzyl group. The benzyl group is further substituted with three fluorine atoms .Chemical Reactions Analysis
The fluorine electron withdrawing groups contribute to the ideal acidity of the carboxylic acid while no steric hindrance group is present at the ortho-positions . 3,4,5-Trifluorobenzoic acid assists the concerted metalation deprotonation as the C-H activation step, thus facilitating the catalytic cycle .Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis of Complex Compounds : A study by Kasumov et al. (2016) explores the synthesis of complexes using 2-fluoro-3-(trifluoromethyl)benzylaniline, a compound structurally related to 3-Fluoro-N-(3,4,5-trifluorobenzyl)aniline. These complexes exhibited antiproliferative potentials against cell lines, indicating potential in biomedical applications (Kasumov, Şahin, & Aktas, 2016).
- Role in Aryne Chemistry : Yoshida et al. (2016) describe the use of related anilines in the synthesis of diverse aniline derivatives through aryne chemistry, demonstrating its utility in creating complex organic structures (Yoshida, Nakamura, Uchida, Hazama, & Hosoya, 2016).
Applications in Material Science
- Fluorine-Substituted Anilines in Molecular Structure Characterization : The work of Revathi et al. (2017) on the vibrational analysis of various fluorine-substituted anilines, like 4-fluoro-3-(trifluoromethyl)aniline, contributes to understanding their potential as nonlinear optical (NLO) materials (Revathi, Balachandran, Raja, Anitha, & Kavimani, 2017).
- Chemical Synthesis and Characterization : Kwon et al. (1997) explore the synthesis of polyfluoroanilines from fluorine-substituted aniline monomers, including 2- and 3-fluoroanilines, which are relevant to the development of novel polymeric materials (Kwon, Conklin, Makhinson, & Kaner, 1997).
Pharmaceutical and Biological Research
- Antimicrobial Activity Studies : Yolal et al. (2012) synthesized compounds using 3-fluoro-4-(4-phenylpiperazin-l-yl)aniline, showing significant anti-Mycobacterium smegmatis activity, highlighting the potential for antimicrobial drug development (Yolal, Başoğlu, Bektaş, Demirci, Alpay‐Karaoglu, & Demirbaş, 2012).
properties
IUPAC Name |
3-fluoro-N-[(3,4,5-trifluorophenyl)methyl]aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9F4N/c14-9-2-1-3-10(6-9)18-7-8-4-11(15)13(17)12(16)5-8/h1-6,18H,7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMJWCIJUYKXZHU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)NCC2=CC(=C(C(=C2)F)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9F4N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30716864 | |
Record name | 3-Fluoro-N-[(3,4,5-trifluorophenyl)methyl]aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30716864 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
637744-49-1 | |
Record name | 3,4,5-Trifluoro-N-(3-fluorophenyl)benzenemethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=637744-49-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Fluoro-N-[(3,4,5-trifluorophenyl)methyl]aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30716864 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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